2-((4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(o-tolyl)acetamide hydrochloride
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Description
2-((4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(o-tolyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C13H16ClN5O2S and its molecular weight is 341.81. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The compound is involved in the synthesis and characterization of various 1,2,4-triazine derivatives. For example, El‐Barbary et al. (2005) explored the synthesis of several 1,2,4-triazine derivatives, showcasing the compound's utility in creating chemically diverse structures with potential biological activities (El‐Barbary et al., 2005). Similarly, research by Schmeyers and Kaupp (2002) highlighted the compound's role in cascade reactions leading to various heterocyclic syntheses, demonstrating its versatility in organic synthesis (Schmeyers & Kaupp, 2002).
Biological Activity
The compound also plays a crucial role in the development of antimicrobial agents. Hossan et al. (2012) synthesized a series of derivatives as antimicrobial agents, indicating the compound's potential in addressing bacterial and fungal infections (Hossan et al., 2012). This highlights its applicability in the discovery of new therapeutic agents.
Drug Design and Discovery
In the context of drug design and discovery, the compound has been explored for its potential as a precursor in synthesizing analogs with analgesic and antipyretic activities. A study demonstrated environmentally friendly syntheses of potential analgesic and antipyretic compounds, showcasing the compound's relevance in the development of new pharmaceuticals (Reddy et al., 2014).
Chemical Transformations
The compound's utility extends to chemical transformations as well, where it serves as a building block in various chemical reactions to produce novel structures. For instance, research on the synthesis of 4-alkylidene- and 4-aralkylidene-2-chloromethyl-5-oxazolones and N-(chloroacetyl)dehydroamino acids showcases the compound's role in creating structures with potential industrial and pharmaceutical applications (Kurita et al., 1968).
Properties
IUPAC Name |
2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O2S.ClH/c1-8-5-3-4-6-10(8)15-11(19)7-21-13-17-16-9(2)12(20)18(13)14;/h3-6H,7,14H2,1-2H3,(H,15,19);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUEAFNNGSXGERC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2N)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.82 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.